Cas no 1361666-59-2 (2,5-Bis(2,3,4-trichlorophenyl)-3-nitropyridine)

• Product Name: 2,5-Bis(2,3,4-trichlorophenyl)-3-nitropyridine
• CAS No: 1361666-59-2
• MF: C₁₇H₆Cl₆N₂O₂
• MW: 482.959738254547
• CID: 4968445
• Update Time: 2025-10-30

2,5-Bis(2,3,4-trichlorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,3,4-trichlorophenyl)-3-nitropyridine

• Inchi： 1S/C17H6Cl6N2O2/c18-10-3-1-8(13(20)15(10)22)7-5-12(25(26)27)17(24-6-7)9-2-4-11(19)16(23)14(9)21/h1-6H
• InChI Key： YPGBTIFXTFGFFE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CN=C(C2C=CC(=C(C=2Cl)Cl)Cl)C(=C1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 538
• XLogP3: 7.7
• Topological Polar Surface Area: 58.7

Additional information on 2,5-Bis(2,3,4-trichlorophenyl)-3-nitropyridine

Introduction to 2,5-Bis(2,3,4-trichlorophenyl)-3-nitropyridine (CAS No. 1361666-59-2) and Its Emerging Applications in Chemical Biology

2,5-Bis(2,3,4-trichlorophenyl)-3-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361666-59-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and trichlorophenyl substituents, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules. The nitro group introduces a polar and electron-withdrawing moiety, while the trichlorophenyl rings contribute to enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug discovery initiatives.

The structural motif of 2,5-Bis(2,3,4-trichlorophenyl)-3-nitropyridine is particularly noteworthy due to its ability to interact with biological targets in a highly selective manner. The nitropyridine core serves as a privileged scaffold in medicinal chemistry, enabling the design of molecules with tailored pharmacokinetic profiles. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding interactions, which are critical for therapeutic intervention. The compound's dual functionality—combining the reactivity of the nitro group with the stability of the trichlorophenyl substituents—provides a versatile platform for synthetic chemists to explore diverse chemical modifications.

In the realm of pharmaceutical development, 2,5-Bis(2,3,4-trichlorophenyl)-3-nitropyridine has been investigated for its role in addressing complex diseases such as cancer and neurodegenerative disorders. Its ability to engage with multiple biological pathways suggests broad therapeutic applications. For instance, preliminary research indicates that derivatives of this compound may exhibit inhibitory effects on kinases and other signaling proteins involved in disease progression. The nitro group's redox-active nature further enhances its potential as a prodrug or a precursor for bioelectronic applications.

The synthesis of 2,5-Bis(2,3,4-trichlorophenyl)-3-nitropyridine involves sophisticated organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nitration protocols are commonly employed to construct its intricate framework. These synthetic methodologies not only underscore the compound's structural complexity but also demonstrate its feasibility for large-scale production under controlled conditions.

Recent advancements in computational chemistry have further elucidated the mechanistic aspects of 2,5-Bis(2,3,4-trichlorophenyl)-3-nitropyridine interactions with biological targets. Molecular docking studies and quantum mechanical calculations have provided insights into how this compound binds to proteins and nucleic acids, offering a rational basis for designing next-generation analogs with improved efficacy and reduced toxicity. These computational approaches are integral to modern drug discovery pipelines, enabling researchers to predict binding affinities and optimize molecular structures before experimental validation.

The pharmacological profile of 2,5-Bis(2,3,4-trichlorophenyl)-3-nitropyridine is further enriched by its potential to undergo bioconversion processes within biological systems. The nitro group can be reduced or metabolized into amine derivatives under physiological conditions, which may alter its pharmacological activity. This metabolic versatility presents both opportunities and challenges for drug development. On one hand, it allows for adaptive therapeutic responses; on the other hand, it necessitates careful consideration of dosing regimens and potential side effects.

In conclusion, 2 ,5 - Bis ( 2 , 3 , 4 - trichlorophenyl ) - 3 - nitropyridine ( CAS No . 1 3 61666 - 59 - 2 ) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents . Its unique combination of electronic and steric features makes it a valuable tool for exploring new frontiers in chemical biology . As research continues to uncover its full potential , this compound is poised to play an increasingly significant role in addressing some of the most pressing challenges in modern medicine .